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Compound of Interest

Compound Name: 2-Chloro-1-(3-nitrophenyl)ethanol

Cat. No.: B083682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available data on the melting and boiling points of

nitrophenyl ethanol derivatives. A comprehensive search for the physicochemical properties of

2-Chloro-1-(3-nitrophenyl)ethanol (CAS Number: 70434-93-6) was conducted; however,

specific experimental data for its melting and boiling points are not available in the public

domain based on the conducted literature review.

While data for the target compound is elusive, information on structurally similar isomers and

related compounds is available. This report summarizes the known melting and boiling points

of 1-(3-Nitrophenyl)ethanol and 2-(3-Nitrophenyl)ethanol to provide a comparative reference for

researchers working with related chemical entities.

Comparative Physicochemical Data
The following table summarizes the available melting and boiling point data for closely related

nitrophenyl ethanol compounds. These values are provided as a reference due to the absence

of experimentally determined data for 2-Chloro-1-(3-nitrophenyl)ethanol.
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Compound CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

1-(3-

Nitrophenyl)etha

nol

5400-78-2 C₈H₉NO₃ 60-66[1]
154-155 @ 9

Torr[2]

2-(3-

Nitrophenyl)etha

nol

52022-77-2 C₈H₉NO₃ 47-49[3]
141-146 @ 4

Torr[3]

Methodologies for Physical Property Determination
Detailed experimental protocols for the determination of the melting and boiling points for the

specific compound 2-Chloro-1-(3-nitrophenyl)ethanol were not found in the reviewed

literature. Generally, such determinations would follow standard laboratory procedures as

outlined below.

Conceptual Experimental Workflow for Melting Point
Determination
The workflow for determining the melting point of a solid compound typically involves a

calibrated melting point apparatus.

Sample Preparation Measurement

Grind Sample to Fine Powder Pack into Capillary Tube Place in ApparatusTransfer Heat Slowly Observe Phase Change Record Temperature Range
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Caption: Conceptual workflow for melting point determination.

Conceptual Experimental Workflow for Boiling Point
Determination
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For the determination of a boiling point, especially for a substance that may decompose at

atmospheric pressure, a vacuum distillation setup is often employed.

Apparatus Setup Distillation

Assemble Distillation Glassware Connect to Vacuum Source Heat SampleEvacuate Stabilize Pressure and Temperature Record Boiling Temperature and Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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